N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide

• IUPAC Name: N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C22H16Cl2N2O3/c1-13-7-8-14(22-26-19-11-15(23)10-17(24)21(19)29-22)9-18(13)25-20(27)12-28-16-5-3-2-4-6-16/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: JCVZEWKVCVXADS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C(=CC(=C3)Cl)Cl)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C22H16Cl2N2O3
• Molecular Weight: 427.3 g/mol

Description

N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide, also known as DPA-714, is a selective radioligand used for imaging the translocator protein (TSPO) in the brain. TSPO is a mitochondrial protein that is upregulated in response to neuroinflammation, making it an important biomarker for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide binds to TSPO, which is upregulated in response to neuroinflammation. The binding of N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide to TSPO allows for the visualization and quantification of TSPO expression in vivo using PET imaging.
Biochemical and Physiological Effects
N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide has no known biochemical or physiological effects on the body, as it is used solely as a radioligand for imaging TSPO in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide as a radioligand is its high selectivity for TSPO, allowing for accurate imaging of neuroinflammation in the brain. However, one limitation is its short half-life, which requires the use of a cyclotron for the production of the radioligand and limits its availability for clinical use.

Future Directions

For N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide include the development of more selective and longer-lasting radioligands for imaging TSPO in the brain. Additionally, further research is needed to determine the role of neuroinflammation in neurodegenerative diseases and how TSPO imaging can aid in their diagnosis and treatment.

Synthesis Methods

The synthesis method of N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide involves the reaction of 5,7-dichloro-1,3-benzoxazol-2-amine with 2-methyl-5-nitrophenylacetic acid, followed by reduction of the nitro group to an amine using palladium on carbon. The resulting amine is then coupled with 2-phenoxyacetyl chloride to yield N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide.

Scientific Research Applications

N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-phenoxyacetamide is used as a radioligand for imaging TSPO in the brain using positron emission tomography (PET). PET is a non-invasive imaging technique that allows for the visualization and quantification of TSPO expression in vivo. This is important for the early detection and monitoring of neuroinflammation in neurodegenerative diseases.